Cas no 2091244-84-5 (5-chloropyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 5-chloropyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 2091244-84-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5154289
• Update Time: 2025-06-20

5-chloropyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, 5-chloro-
• 5-chloropyrazolo1,5-apyrimidine-7-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-5-3-4(7(12)13)11-6(10-5)1-2-9-11/h1-3H,(H,12,13)
• InChI Key： MIZXCXUSIDHYIG-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(C(O)=O)=CC(Cl)=N2

Additional information on 5-chloropyrazolo1,5-apyrimidine-7-carboxylic acid

5-Chloropyrazolo[1,5-a]pyrimidine-7-carboxylic Acid (CAS No. 2091244-84-5): An Emerging Compound in Medicinal Chemistry

5-Chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2091244-84-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid is characterized by a pyrazolopyrimidine core with a chlorine substituent at the 5-position and a carboxylic acid group at the 7-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid has shown promise as an antiviral agent. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral replication enzymes, thereby reducing viral load and mitigating the severity of infections.

The anticancer potential of 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid has also been explored. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid have been evaluated in both in vitro and in vivo models. These studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that this compound has good bioavailability and can be effectively delivered to target tissues. Additionally, preliminary safety assessments have indicated that 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid exhibits low toxicity at therapeutic concentrations.

To further understand the therapeutic potential of 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focused on various indications, including chronic inflammatory diseases, viral infections, and cancer. The results from these trials will provide valuable insights into the clinical utility of this compound and guide its future development as a therapeutic agent.

In conclusion, 5-chloropyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2091244-84-5) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various diseases. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in drug discovery and development.